Cas no 59106-55-7 (Benzene, 1-bromo-5-chloro-2-methoxy-3-methyl-)

• Product Name: Benzene, 1-bromo-5-chloro-2-methoxy-3-methyl-
• CAS No: 59106-55-7
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 339814
• PubChem ID: 20517080
• Update Time: 2025-04-19

Benzene, 1-bromo-5-chloro-2-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-5-chloro-2-methoxy-3-methyl-
• 1-bromo-5-chloro-2-methoxy-3-methylbenzene
• SCHEMBL11271329
• 59106-55-7
• DTXSID70608310

• Inchi： 1S/C8H8BrClO/c1-5-3-6(10)4-7(9)8(5)11-2/h3-4H,1-2H3
• InChI Key： SSIJIKHMICMXGH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1OC)Cl

Computed Properties

• Exact Mass: 233.94474
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23